6-Azanyl-9-[(2r,3r,4s,5r)-3,4-Dihydroxy-5-(Hydroxymethyl)oxolan-2-Yl]-7h-Purin-8-One

Specification

• CAS No.: 29851-57-8
• Molecular Formula: C10H13N5O5
• Molecular Weight: 283.24 g/mol
• IUPAC Name: 6-amino-9-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-7H-purin-8-one
• Standard InChI: InChI=1S/C10H13N5O5/c11-7-4-8(13-2-12-7)15(10(19)14-4)9-6(18)5(17)3(1-16)20-9/h2-3,5-6,9,16-18H,1H2,(H,14,19)(H2,11,12,13)
• Standard InChI Key: UEHOMUNTZPIBIL-UHFFFAOYSA-N
• Isomeric SMILES: C1=NC(=C2C(=N1)N(C(=O)N2)[C@H]3[C@@H]([C@@H]([C@H](O3)CO)O)O)N
• SMILES: C1=NC(=C2C(=N1)N(C(=O)N2)C3C(C(C(O3)CO)O)O)N
• Canonical SMILES: C1=NC(=C2C(=N1)N(C(=O)N2)C3C(C(C(O3)CO)O)O)N

Introduction

6-Azanyl-9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-7H-purin-8-one, also known as Xanthosine, is a purine nucleoside. It features a molecular formula of C10H12N4O6 and a molecular weight of 300.15 g/mol. This compound plays a significant role as a metabolite in various biochemical pathways and is structurally composed of a purine ring attached to a sugar moiety with multiple hydroxyl groups.

Mechanism of Action and Biological Significance

This compound interacts with enzymes involved in nucleic acid metabolism, potentially acting as a substrate or inhibitor. Such interactions can influence pathways critical for cellular function, including DNA and RNA synthesis. Research suggests that compounds similar to this one may exhibit therapeutic effects against viral infections or cancer by altering enzyme activity related to nucleic acid synthesis.

Research Findings and Applications

While specific research on 6-Azanyl-9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-7H-purin-8-one is limited, studies on similar purine nucleosides indicate potential applications in antiviral and anticancer therapies. The compound's ability to interact with enzymes involved in nucleic acid metabolism makes it a candidate for further investigation in these areas.

Analytical Methods:

Analytical techniques such as high-performance liquid chromatography (HPLC) are used to assess the purity and stability of this compound over time.